Cas no 3768-43-2 (3-Methylpiperidin-2-one)

3-Methylpiperidin-2-one is a cyclic amide (lactam) derivative of piperidine, characterized by the presence of a methyl group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. Its lactam structure provides a reactive site for further functionalization, enabling the construction of complex heterocyclic frameworks. The methyl substitution enhances steric and electronic properties, influencing reactivity and selectivity in synthetic applications. 3-Methylpiperidin-2-one is valued for its stability, solubility in common organic solvents, and compatibility with a range of reaction conditions, making it a useful building block in medicinal chemistry and material science research.
3-Methylpiperidin-2-one structure
3-Methylpiperidin-2-one structure
Product Name:3-Methylpiperidin-2-one
CAS No:3768-43-2
MF:C6H11NO
MW:113.157641649246
MDL:MFCD00177941
CID:308616
PubChem ID:107169
Update Time:2025-11-02

3-Methylpiperidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 2-Piperidinone,3-methyl-
    • 3-methyl-2-Piperidinone
    • 3-METHYLPIPERIDIN-2-ONE
    • 2-Piperidinone,3-methyl
    • 3-Methyl-2(1H)-piperidinone
    • 3-methyl-2-piperidone
    • 3-Methyl-piperidin-2-one
    • 3-methypiperidin-2-one
    • 2-Piperidinone, 3-methyl-
    • methylvalerolactim
    • 3-methylpiperidone
    • 2-iperidinone, 3-ethyl-
    • 2-?piperidinone, 3-?methyl-
    • PHGAOXNFCZKFTR-UHFFFAOYSA-N
    • SBB056080
    • RP00588
    • SB22026
    • NE57097
    • AK170549
    • Y8918
    • Z1526503233
    • DTXSID70871042
    • NS00046488
    • EINECS 223-196-1
    • MFCD00177941
    • BS-12937
    • Z1013766916
    • SCHEMBL1115487
    • SY143682
    • P10093
    • 3-Methyl-2-oxopiperidine
    • J-512921
    • CS-0186670
    • EN300-119176
    • AKOS006230438
    • 3768-43-2
    • CHEMBL342795
    • 2-Methyl-5-pentanelactam
    • A874029
    • FT-0725592
    • DB-026098
    • 660407-21-6
    • (3R)-3-methylpiperidin-2-one
    • 660407-20-5
    • (3S)-3-methylpiperidin-2-one
    • 3-Methylpiperidin-2-one
    • MDL： MFCD00177941
    • Inchi： 1S/C6H11NO/c1-5-3-2-4-7-6(5)8/h5H,2-4H2,1H3,(H,7,8)
    • InChI Key： PHGAOXNFCZKFTR-UHFFFAOYSA-N
    • SMILES： O=C1C(C)CCCN1

Computed Properties

  • Exact Mass: 113.08400
  • Monoisotopic Mass: 113.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1
  • XLogP3: 0.5

Experimental Properties

  • Density: 1.0223 (rough estimate)
  • Melting Point: 64-65
  • Boiling Point: 211.9°C (rough estimate)
  • Refractive Index: 1.4580 (estimate)
  • PSA: 29.10000
  • LogP: 0.86130

3-Methylpiperidin-2-one Security Information

3-Methylpiperidin-2-one Customs Data

  • HS CODE：2933790090
  • Customs Data：

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

3-Methylpiperidin-2-one Pricemore >>

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TRC
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